Cas no 941877-89-0 (4-cyclohexyl(methyl)sulfamoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide)

• Product Name: 4-cyclohexyl(methyl)sulfamoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide
• CAS No: 941877-89-0
• MF: C₂₀H₂₂N₄O₃S₂
• MW: 430.543681621552
• CID: 5498947
• PubChem ID: 16831005
• Update Time: 2025-07-20

4-cyclohexyl(methyl)sulfamoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[cyclohexyl(methyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• 4-[cyclohexyl(methyl)sulfamoyl]-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide
• CCG-307954
• 941877-89-0
• F2733-0109
• AKOS024674486
• 4-cyclohexyl(methyl)sulfamoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide

• Inchi： 1S/C20H22N4O3S2/c1-24(15-5-3-2-4-6-15)29(26,27)16-9-7-14(8-10-16)19(25)23-18-17-11-12-28-20(17)22-13-21-18/h7-13,15H,2-6H2,1H3,(H,21,22,23,25)
• InChI Key： QNPSHRDTWRPTFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C3C=CSC3=NC=N2)=O)=CC=1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 430.11333292g/mol
• Monoisotopic Mass: 430.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 129Ų

Additional information on 4-cyclohexyl(methyl)sulfamoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide

Comprehensive Overview of 4-cyclohexyl(methyl)sulfamoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 941877-89-0)

The compound 4-cyclohexyl(methyl)sulfamoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No. 941877-89-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a thieno[2,3-d]pyrimidine core and a cyclohexyl(methyl)sulfamoyl moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for precision medicine in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has surged, driven by advancements in cancer immunotherapy and personalized medicine. The structural complexity of 4-cyclohexyl(methyl)sulfamoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide allows it to interact selectively with specific protein kinases, a feature that aligns with current trends in drug discovery. Its sulfamoyl group further enhances its binding affinity, a topic frequently explored in computational chemistry forums and AI-driven molecular modeling platforms.

The synthesis and optimization of CAS No. 941877-89-0 have been discussed in peer-reviewed journals, with emphasis on its structure-activity relationship (SAR). This aligns with the broader scientific community's focus on rational drug design, a hot topic in bioorganic chemistry. Notably, the thieno[2,3-d]pyrimidine scaffold is analogous to purine bases, which explains its relevance in nucleotide mimicry studies—a frequently searched term in academic databases.

From an industrial perspective, 4-cyclohexyl(methyl)sulfamoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide is often referenced in patents related to kinase-targeted therapies. Its potential applications extend to inflammatory disorders and metabolic diseases, areas where users frequently search for "next-generation therapeutics." The compound's benzamide segment also contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling—a key concern for pharmaceutical developers.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS No. 941877-89-0, reflecting the industry's shift toward sustainable drug manufacturing. This aligns with trending searches on "green solvents in organic synthesis" and "catalytic efficiency." Additionally, the compound's heterocyclic architecture makes it a subject of interest in fragment-based drug discovery, a technique gaining traction in high-throughput screening workflows.

Analytical challenges associated with 4-cyclohexyl(methyl)sulfamoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, such as its chromatographic separation and spectroscopic characterization, are frequently discussed in analytical chemistry circles. These discussions often tie into broader queries about "HPLC method development" and "mass spectrometry of sulfonamides," highlighting the compound's interdisciplinary relevance.

In summary, CAS No. 941877-89-0 represents a convergence of cutting-edge research in medicinal chemistry, molecular biology, and process optimization. Its multifaceted applications and structural ingenuity ensure its continued prominence in scientific literature and industry pipelines, addressing both current and emerging needs in biomedical innovation.